tert-Butyl ethyl ether

• CAS No.: 637-92-3
• Product Name: tert-Butyl ethyl ether
• Molecular Formula: C6H14O
• Molecular Weight: 102.17 g/mol
• IUPAC Name: 2-ethoxy-2-methylpropane
• Standard InChI: InChI=1S/C6H14O/c1-5-7-6(2,3)4/h5H2,1-4H3
• Standard InChIKey: NUMQCACRALPSHD-UHFFFAOYSA-N
• SMILES: CCOC(C)(C)C
• Canonical SMILES: CCOC(C)(C)C
• Boiling Point: 163.6 °F at 760 mm Hg (NTP, 1992); 73.1 °C; 72.6 °C; 70-73 °C; 163.6°F
• Colorform: Liquid
• Density: 0.7519 at 77 °F (NTP, 1992); 0.736 g/cu cm at 25 °C; Relative density (water = 1): 0.75; 0.7519
• Flash Point: -3 °F (NTP, 1992); -19 °C (-2 °F) - closed cup; -19 °C c.c.; -3°F
• Melting Point: -137 °F (NTP, 1992); -94.0 °C; -94 °C; -137°F
• Physical Description: 2-methyl-2-ethoxypropane is a clear light yellow liquid. (NTP, 1992); GasVapor; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear light yellow liquid.
• Description: Tert-butyl ethyl ether is an ether having ethyl and tert-butyl as the two alkyl components. It is used as an engine fuel additive to reduce emissions of carbon monoxide and soot. It has a role as a fuel additive. It is an ether and a volatile organic compound.; 2-methyl-2-ethoxypropane is a clear light yellow liquid. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.12 M; Very soluble in ethanol, ethyl ether; In water, 1.2X10+4 mg/L at 20 °C; Solubility in water, g/100ml at 25 °C: 1.2 (poor)
• Synonyms: 2-ethoxy-2-methylpropane; ETBE; ethyl tert-butyl ether; ethyl tertiary-butyl ether; tert-butyl ethyl ethe
• Vapor Density: Relative vapor density (air = 1): 3.5
• Vapor Pressure: 10 mm Hg at 77 °F ; 185 mm Hg at 122° F; 447 mm Hg at 158° F (NTP, 1992); 123.79 mmHg; 124 mm Hg at 25 °C (extrapolated); Vapor pressure, kPa at 20 °C: 12.8; 10 mmHg
• PubChem Compound: 12512
• Last Modified: Nov 11 2021